Cas no 39891-12-8 (2-(5-bromo-3-pyridyl)acetic acid)

2-(5-bromo-3-pyridyl)acetic acid structure
39891-12-8 structure
Product Name:2-(5-bromo-3-pyridyl)acetic acid
CAS No:39891-12-8
MF:C7H6BrNO2
MW:216.032041072845
MDL:MFCD00829308
CID:89390
PubChem ID:2802539
Update Time:2025-04-18

2-(5-bromo-3-pyridyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-pyridylacetic acid
    • 5-Bromo-3-pyridineacetic acid
    • 2-(5-bromo-3-pyridyl)acetic acid
    • 2-(5-bromopyridin-3-yl) acetic aci
    • 2-(5-bromopyridin-3-yl)acetic acid
    • (5-Bromopyridin-3-yl)acetic acid
    • (5-BROMO-PYRIDIN-3-YL)-ACETIC ACID
    • 5-bromo-3-pyridinylacetic acid
    • Oprea1_684958
    • SCHEMBL334406
    • 39891-12-8
    • BRD-K11927380-001-01-4
    • 5-bromo-3-pyridyl acetic acid
    • MFCD00829308
    • BRD-K11927380-001-02-2
    • DTXSID50384362
    • AMY17257
    • Maybridge4_000672
    • 5-BROMO-3-PYRIDYLACETICACID
    • HMS1522O12
    • NCGC00177323-01
    • FT-0600429
    • IDI1_031254
    • AB07359
    • AKOS016001506
    • AS-59604
    • A824785
    • (5-BROMO-3-PYRIDINYL)ACETIC ACID
    • 2-(5-bromanylpyridin-3-yl)ethanoic acid
    • SY013792
    • (5-Bromo-3-pyridinyl)acetic acid, AldrichCPR
    • CCG-42237
    • 2-(5-bromo-3-pyridinyl)acetic acid
    • SR-01000632251-1
    • UETIDNDXXGCJCE-UHFFFAOYSA-N
    • EN300-175492
    • AT23257
    • Z1269198419
    • 3-Pyridineacetic acid, 5-bromo-
    • NS00098070
    • DB-006983
    • MDL： MFCD00829308
    • Inchi： 1S/C7H6BrNO2/c8-6-1-5(2-7(10)11)3-9-4-6/h1,3-4H,2H2,(H,10,11)
    • InChI Key： UETIDNDXXGCJCE-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC(=C1)CC(=O)O
    • BRN： 388264

Computed Properties

  • Exact Mass: 214.95800
  • Monoisotopic Mass: 214.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.710±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 182-185°C
  • Boiling Point: 349.9°C at 760 mmHg
  • Flash Point: 165.4°C
  • Refractive Index: 1.599
  • Solubility: Slightly soluble (15 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in water.
  • PSA: 50.19000
  • LogP: 1.47120

2-(5-bromo-3-pyridyl)acetic acid Security Information

  • Hazard Category Code： R22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

2-(5-bromo-3-pyridyl)acetic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-bromo-3-pyridyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM174346-1g
5-Bromo-3-pyridylacetic acid
 39891-12-8 95%
1g
 $449 2021-08-05
Chemenu
CM174346-5g
5-Bromo-3-pyridylacetic acid
 39891-12-8 95%
5g
 $1449 2021-08-05
TRC
B493785-250mg
5-Bromo-3-pyridineacetic Acid
 39891-12-8
250mg
 $ 207.00 2023-04-18
TRC
B493785-500mg
5-Bromo-3-pyridineacetic Acid
 39891-12-8
500mg
 $ 374.00 2023-04-18
TRC
B493785-1g
5-Bromo-3-pyridineacetic Acid
 39891-12-8
1g
 $ 510.00 2022-06-07
Chemenu
CM174346-1g
5-Bromo-3-pyridylacetic acid
 39891-12-8 95%
1g
 $449 2022-06-11
Chemenu
CM174346-5g
5-Bromo-3-pyridylacetic acid
 39891-12-8 95%
5g
 $1449 2022-06-11
abcr
AB179716-1 g
5-Bromo-3-pyridineacetic acid, 98+%; .
 39891-12-8
1g
 €111.60 2022-03-25
abcr
AB179716-5 g
5-Bromo-3-pyridineacetic acid, 98+%; .
 39891-12-8
5g
 €384.00 2022-03-25
eNovation Chemicals LLC
Y1109134-1g
2-(5-Bromopyridin-3-yl)acetic acid
 39891-12-8 95%
1g
 $550 2024-06-05

2-(5-bromo-3-pyridyl)acetic acid Related Literature

Related Categories

39891-12-8 (2-(5-bromo-3-pyridyl)acetic acid) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.